Cas no 4752-84-5 (Morphinan-​6α-​ol, 4,​5α-​epoxy-​3-​methoxy-​17-​methyl-​, phosphate (salt))

• Product Name: Morphinan-​6α-​ol, 4,​5α-​epoxy-​3-​methoxy-​17-​methyl-​, phosphate (salt)
• CAS No: 4752-84-5
• MF: C₁₈H₂₆NO₇P
• MW: 399.38
• CID: 5304625
• PubChem ID: 71316147
• Update Time: 2024-02-29

Morphinan-​6α-​ol, 4,​5α-​epoxy-​3-​methoxy-​17-​methyl-​, phosphate (salt) Chemical and Physical Properties

Names and Identifiers

• Morphinan-​6α-​ol, 4,​5α-​epoxy-​3-​methoxy-​17-​methyl-​, phosphate (salt)

• Inchi： 1S/C18H23NO3.H3O4P/c1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-5(2,3)4/h3,6,11-13,17,20H,4-5,7-9H2,1-2H3;(H3,1,2,3,4)/t11-,12+,13-,17-,18-;/m0./s1
• InChI Key： HFBYLYCMISIEMM-FFHNEAJVSA-N
• SMILES： OP(=O)(O)O.C12C[C@H]3N(C)CC[C@@]45[C@@]3([H])CC[C@H](O)[C@]4([H])OC(=C(OC)C=C1)C=25

Computed Properties

• Exact Mass: 399.14468917g/mol
• Monoisotopic Mass: 399.14468917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 528
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Melting Point: 233-235°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans